2-(4-Hydroxypiperidin-1-yl)acetohydrazide

• IUPAC Name: 2-(4-hydroxypiperidin-1-yl)acetohydrazide
• InChI: InChI=1S/C7H15N3O2/c8-9-7(12)5-10-3-1-6(11)2-4-10/h6,11H,1-5,8H2,(H,9,12)
• InChI Key: UANORNNKVBJRHV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)CC(=O)NN
• Molecular Formula: C7H15N3O2
• Molecular Weight: 173.21 g/mol
• CAS No.: 395105-13-2

Description

2-(4-Hydroxypiperidin-1-yl)acetohydrazide is a chemical compound with the molecular formula C7H15N3O2. It is a derivative of piperidine, a six-membered heterocyclic compound containing five carbon atoms and one nitrogen atom. Piperidine derivatives are known for their diverse biological activities and are widely used in pharmaceutical research .

Scientific Research Applications

2-(4-Hydroxypiperidin-1-yl)acetohydrazide has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of various heterocyclic compounds.

Biology: Investigated for its potential antimicrobial and antitumor activities.

Medicine: Explored as a potential therapeutic agent for various diseases due to its biological activity.

Industry: Utilized in the development of new materials and chemical processes

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Hydroxypiperidin-1-yl)acetohydrazide typically involves the reaction of 4-hydroxypiperidine with acetohydrazide. One common method includes the use of toluene as a solvent and phosphorus oxychloride as a reagent . The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. These methods often involve continuous flow reactors and automated systems to maintain consistent reaction conditions and improve yield .

Chemical Reactions Analysis

Types of Reactions

2-(4-Hydroxypiperidin-1-yl)acetohydrazide undergoes various chemical reactions, including:

Oxidation: This reaction can convert the hydroxyl group to a carbonyl group.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The hydroxyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various acids and bases for substitution reactions. The conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde derivative, while substitution reactions can produce a wide range of functionalized compounds .

Mechanism of Action

The mechanism of action of 2-(4-Hydroxypiperidin-1-yl)acetohydrazide involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

• 2-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)acetohydrazide
• Pyrimidine derivatives containing 4-hydroxypiperidine group
• Pyridazine-acetohydrazide derivatives

Uniqueness

2-(4-Hydroxypiperidin-1-yl)acetohydrazide is unique due to its specific structure, which imparts distinct biological activities and chemical reactivity. Its hydroxyl and hydrazide functional groups allow for versatile chemical modifications, making it a valuable compound in various research and industrial applications .

Synthesis routes and methods

Procedure details

To a solution of 4-hydroxypiperidine (1.1 g, 0.011 mol) and potassium carbonate (1.52 g, 0.011 mol) in acetonitrile (˜20 mL) was added methylbromoacetate (0.93 mL, 0.01 mol) and the mixture was stirred in a nitrogen atmosphere overnight. The solvent was removed and the material was taken up in methanol. Gaseous hydrochloric acid was bubbled into solution. The methanol was removed and the material was taken up in tetrahydrofuran and sonicated. A solid was collected using a fritted funnel. The solid was taken up in ethyl acetate. Sodium carbonate was added to the solution and allowed to stir for one hour. The sodium carbonate was removed by filtration and the organic layer was concentrated. A solution of the crude material was made using anhydrous ethanol (˜1 mL) and hydrazine (0.167 mL, 5.34 mmol). This was placed in a sealed tube and was heated to 85° C. for 3 hours. The solvent was removed to yield the title compound (0.875 g, 50% yield). 1H NMR (DMSO-d6) δ 8.8 (s, 1H), 4.6 (s, 1H), 4.2 (s, 2H), 2.8 (s, 2H), 2.6 (m, 2H), 2.0 (m, 2H), 1.6 (m, 2H), 1.4 (m, 2H).